Cas no 824948-03-0 (2,3-Hexadienoic acid, 2-methyl-6-(phenylmethoxy)-, methyl ester)

• Product name: 2,3-Hexadienoic acid, 2-methyl-6-(phenylmethoxy)-, methyl ester
• CAS No: 824948-03-0
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 690199
• PubChem ID: 11379604

2,3-Hexadienoic acid, 2-methyl-6-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2,3-Hexadienoic acid, 2-methyl-6-(phenylmethoxy)-, methyl ester
• methyl 2-methyl-6-phenylmethoxyhexa-2,3-dienoate
• DTXSID70464094
• 824948-03-0

• Inchi： InChI=1S/C15H18O3/c1-13(15(16)17-2)8-6-7-11-18-12-14-9-4-3-5-10-14/h3-6,9-10H,7,11-12H2,1-2H3
• InChI Key： PUWJVHDGBOBQSM-UHFFFAOYSA-N
• SMILES： CC(=C=CCCOCC1=CC=CC=C1)C(=O)OC

Computed Properties

• Exact Mass: 246.125594432g/mol
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 2.2